Cas no 758673-53-9 (2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-
• CAS No: 758673-53-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 549607
• PubChem ID: 57358674
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-
• 2H-1,5-Benzodioxepin-3-carboxylicacid,3-amino-3,4-dihydro-(9CI)
• 3-amino-2,4-dihydro-1,5-benzodioxepine-3-carboxylic acid
• 3-Amino-3,4-dihydro-2H-1,5-benzodioxepine-3-carboxylic acid
• DTXSID80724191
• 758673-53-9

• Inchi： 1S/C10H11NO4/c11-10(9(12)13)5-14-7-3-1-2-4-8(7)15-6-10/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： XTZMUKVMOKMMEJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78